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Compound of Interest

Compound Name:
2-Oxo-2,3-dihydro-1h-indene-5-

carbonitrile

CAS No.: 1187983-93-2

Cat. No.: B3185664

Get Quote

Executive Summary & Compound Identity
5-Cyano-2-indanone is a bicyclic ketone intermediate used in the synthesis of bioactive

scaffolds (e.g., aminoindanes, fused heterocycles). Unlike its isomer 5-cyano-1-indanone, the

2-indanone core possesses unique reactivity due to the high acidity of its

-protons (C1 and C3 positions), flanked by the carbonyl and the aromatic ring.

CAS Number: 1187983-93-2[1][2][3][4][5]

IUPAC Name: 2-oxo-2,3-dihydro-1H-indene-5-carbonitrile[1][2][3][4][5]

Molecular Formula:

[1]

Molecular Weight: 157.17 g/mol

Physical State: Off-white to pale yellow solid.
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Critical Distinction: Do not confuse with 5-cyano-1-indanone (CAS 25724-79-2). The 2-indanone

isomer is significantly less stable in air and basic media due to the symmetric activation of the

methylene protons.

Physicochemical Profile & Solubility Mechanism
The solubility of 5-cyano-2-indanone is governed by the interplay between the polar nitrile

group (dipole moment ~3.9 D) and the lipophilic indane skeleton.

Solubility Data Table

Solvent
Solubility
Rating

Estimated
Saturation
(25°C)

Primary
Interaction
Force

Suitability

DMSO High
> 100 mg/mL (>

600 mM)

Dipole-Dipole,

-stacking

Recommended

for Stock

Solutions

Methanol Moderate
20–40 mg/mL

(~150 mM)

H-bonding

(Acceptor),

Dipole

Good for

Reactions /

Transfer

Water Insoluble < 0.1 mg/mL
Hydrophobic

effect

Precipitant /

Wash Solvent

DCM High > 50 mg/mL
Dispersion,

Weak Dipole

Extraction /

Synthesis

Mechanistic Insight: The "Acidity Trap"
The 5-cyano group is a strong electron-withdrawing group (EWG). In the 2-indanone scaffold,

this EWG acidifies the C1/C3 protons.
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pKa Estimation: Unsubstituted 2-indanone has a pKa of ~17 in DMSO. The 5-cyano

substitution lowers this to ~14–15.

Consequence: In polar aprotic solvents like DMSO, trace basic impurities (amines,

hydroxides) can deprotonate the compound, leading to enolate formation, oxidative coupling,

and solution darkening (polymerization).

DMSO Solubility & Handling
Dimethyl Sulfoxide (DMSO) is the optimal solvent for preparing high-concentration stock

solutions (e.g., 10 mM to 100 mM) for biological assays or storage.

Protocol: Preparation of 50 mM Stock Solution
Weighing: Weigh 7.86 mg of 5-cyano-2-indanone into a microcentrifuge tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade:

99.9%, water < 0.05%).

Note: Use a glass pipette or compatible tips; avoid polystyrene which can leach.

Dissolution: Vortex for 30 seconds. The solid should dissolve rapidly without heating.

Visual Check: Solution should be clear and colorless to pale yellow. A deep orange/brown

color indicates deprotonation/degradation.

Storage: Aliquot immediately into amber glass vials. Store at -20°C or -80°C.

Shelf Life: 3–6 months if kept anhydrous.

DOT Diagram: DMSO Stock Workflow

Solid 5-CN-2-Indanone
(Hygroscopic)

Weighing
(Avoid high humidity)

Add Anhydrous DMSO
(Water < 0.05%)

 Inert Gas
Recommended Vortex Mixing

(30 sec, RT)
Visual QC

(Clear/Pale Yellow)

Storage
(-20°C, Amber Vial) Pass

Dark Brown Solution
(Discard)

 Fail (Base/Water)
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Click to download full resolution via product page

Caption: Workflow for preparing stable DMSO stock solutions, highlighting critical QC

checkpoints.

Methanol Solubility & Reactivity
Methanol (MeOH) is an excellent solvent for chemical transformations (e.g., NaBH4 reduction)

and LC-MS analysis, but it poses stability risks for long-term storage.

Solubility Limits
Saturation: Approximately 20–40 mg/mL at 25°C.

Temperature Sensitivity: Solubility increases significantly with temperature; however, heating

>40°C increases the risk of hemiacetal formation.

The Hemiacetal Risk
2-Indanones are electrophilic ketones. In methanol, especially in the presence of trace acid or

base, they exist in equilibrium with their hemiacetal form.

Reaction:

Impact: While reversible, this equilibrium complicates NMR interpretation and can alter

effective concentration in bioassays.

Guideline: Use freshly prepared methanolic solutions. Do not store 5-cyano-2-indanone in

methanol for >24 hours.

Comparative Analysis & Decision Matrix
Use the following decision tree to select the appropriate solvent for your application.
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Application Requirement

Assay / Usage Type?

Biological Assay
(Cell/Enzyme)

Chemical Synthesis
(Reduction/Alkylation) Analytical (LC-MS)

DMSO Stock (10-50 mM)
Dilute into media <1% v/v

 High Solubility
Cell Permeable

Methanol / Ethanol
(Freshly Prepared)

 Protic Solvent
Required

Acetonitrile / Water
(Avoid MeOH if possible)

 Avoids Ketal
Artifacts

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on experimental end-use.

Troubleshooting & Stability
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Observation Cause Corrective Action

Solution turns brown
Oxidation / Polymerization

triggered by base.

Discard. Use fresh, anhydrous

solvent. Ensure glassware is

acid-washed or neutral.

Precipitation in water "Crashing out" upon dilution.

Dilute slowly with vortexing.

Keep final DMSO

concentration < 1% for assays,

but ensure compound

concentration is below

aqueous solubility limit (~50

µM).

Extra peaks in LC-MS
Hemiacetal formation (in

MeOH) or Enolization.

Switch mobile phase to

Acetonitrile/Water. Use neutral

pH modifiers (Ammonium

Acetate) instead of strong

acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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